Cas no 21347-31-9 (2-Methyl-2,4-dithiopseudobiuret Hydriodide)

• Product Name: 2-Methyl-2,4-dithiopseudobiuret Hydriodide
• CAS No: 21347-31-9
• MF: C₃H₈IN₃S₂
• MW: 277.150189399719
• CID: 2937366
• Update Time: 2025-07-01

2-Methyl-2,4-dithiopseudobiuret Hydriodide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2,4-dithiopseudobiuret Hydriodide

• Inchi： 1S/C3H7N3S2.HI/c1-8-3(5)6-2(4)7;/h1H3,(H4,4,5,6,7);1H
• InChI Key： UZMZOHVPZPAVRI-UHFFFAOYSA-N
• SMILES： C(=N)(SC)NC(=S)N.I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas

Additional information on 2-Methyl-2,4-dithiopseudobiuret Hydriodide

Comprehensive Overview of 2-Methyl-2,4-dithiopseudobiuret Hydriodide (CAS No. 21347-31-9): Properties, Applications, and Research Insights

2-Methyl-2,4-dithiopseudobiuret Hydriodide (CAS No. 21347-31-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. This sulfur-containing derivative of pseudobiuret exhibits intriguing reactivity patterns, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials. The compound's molecular architecture, featuring both methyl and dithio functional groups, contributes to its distinctive physicochemical properties that differentiate it from related biuret analogs.

In contemporary research landscapes, scientists are particularly interested in how 2-Methyl-2,4-dithiopseudobiuret Hydriodide interacts with other molecular systems. Recent studies published in peer-reviewed journals have highlighted its role as a potential building block for advanced material synthesis. The presence of both sulfur and nitrogen atoms in its framework creates multiple coordination sites, which is particularly relevant to current investigations into metal-organic frameworks (MOFs) and coordination polymers - areas receiving substantial funding and attention in materials science circles.

The analytical characterization of CAS 21347-31-9 reveals several noteworthy features. Spectroscopic analysis (including NMR and IR) confirms the presence of characteristic functional groups, while X-ray crystallography studies have provided detailed insights into its molecular packing and intermolecular interactions. These structural details are crucial for researchers attempting to modify the compound for specific applications, especially in the development of functional organic materials with tailored electronic or optical properties.

From a synthetic chemistry perspective, 2-Methyl-2,4-dithiopseudobiuret Hydriodide offers interesting possibilities for creating novel heterocyclic compounds. Its reactivity patterns align with current trends in green chemistry and atom-economical synthesis, addressing growing concerns about sustainable chemical processes. The compound's behavior under various reaction conditions has been documented in several recent publications, contributing to the broader understanding of sulfur-containing organic compounds and their transformations.

In pharmaceutical research contexts, while not currently a therapeutic agent itself, the structural motifs present in 2-Methyl-2,4-dithiopseudobiuret Hydriodide have drawn attention from medicinal chemists. The dithiopseudobiuret core structure presents opportunities for developing novel pharmacophores, particularly in areas requiring molecules with specific hydrogen-bonding capabilities or metal-chelating properties. This aligns with current drug discovery trends focusing on targeted therapies and precision medicine approaches.

Material scientists have explored potential applications of CAS 21347-31-9 in developing advanced functional materials. The compound's electronic properties and molecular geometry make it a candidate for investigation in organic electronics and molecular devices, fields that are experiencing rapid growth due to demands for flexible and sustainable electronic components. Recent conference proceedings have highlighted preliminary studies examining its charge transport characteristics and potential as a component in organic semiconductors.

Quality control and analytical methods for 2-Methyl-2,4-dithiopseudobiuret Hydriodide have been refined in recent years, with modern chromatographic techniques (such as UHPLC) and advanced spectroscopic methods providing more accurate characterization. These developments address the research community's need for reliable purity assessment, particularly for compounds used in sensitive applications or as reference standards. The establishment of robust analytical protocols supports reproducibility in scientific studies - a critical concern in contemporary research practice.

Environmental and stability studies of 2-Methyl-2,4-dithiopseudobiuret Hydriodide have provided valuable data for handling and storage recommendations. Research has examined its behavior under various environmental conditions, contributing to safer laboratory practices and informed decision-making regarding its use in different experimental contexts. These findings are particularly relevant given increasing emphasis on laboratory safety protocols and responsible chemical management in research institutions worldwide.

The commercial availability of CAS 21347-31-9 has expanded in recent years, with several specialty chemical suppliers now offering the compound in various purity grades. This increased accessibility has facilitated broader research into its properties and potential applications. Current market trends indicate growing demand for such specialized organic compounds, driven by expanding research activities in both academic and industrial settings focusing on advanced organic synthesis and functional material development.

Future research directions for 2-Methyl-2,4-dithiopseudobiuret Hydriodide may explore its potential in emerging scientific areas such as molecular machines or supramolecular chemistry. The compound's structural features suggest possible utility in designing complex molecular systems with precisely controlled functions. Additionally, computational chemistry approaches could provide deeper insights into its electronic structure and reactivity, complementing experimental studies and potentially revealing new applications for this interesting chemical entity.